Cas no 1225848-73-6 (3-(2,3-dihydro-1H-inden-5-yl)butan-1-amine)

• Product Name: 3-(2,3-dihydro-1H-inden-5-yl)butan-1-amine
• CAS No: 1225848-73-6
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6252231
• PubChem ID: 82075486
• Update Time: 2025-06-20

3-(2,3-dihydro-1H-inden-5-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-5-yl)butan-1-amine
• 1225848-73-6
• EN300-1837386

• Inchi： 1S/C13H19N/c1-10(7-8-14)12-6-5-11-3-2-4-13(11)9-12/h5-6,9-10H,2-4,7-8,14H2,1H3
• InChI Key： VUOGDDHUDQWXLX-UHFFFAOYSA-N
• SMILES： NCCC(C)C1C=CC2CCCC=2C=1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 3-(2,3-dihydro-1H-inden-5-yl)butan-1-amine

Introduction to 3-(2,3-dihydro-1H-inden-5-yl)butan-1-amine (CAS No: 1225848-73-6)

3-(2,3-dihydro-1H-inden-5-yl)butan-1-amine, identified by the chemical identifier CAS No: 1225848-73-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex indene core linked to an amine-substituted butane chain, has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The indene moiety, characterized by its fused benzene and cyclopentane rings, contributes to the compound's unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 3-(2,3-dihydro-1H-inden-5-yl)butan-1-amine positions it as a promising candidate for further exploration in drug discovery initiatives. The presence of the amine functional group at the terminal position of the butane chain introduces reactivity that can be leveraged for further derivatization, enabling the synthesis of a diverse array of pharmacophores. This adaptability has made the compound a subject of interest in academic and industrial research laboratories aiming to develop innovative therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how 3-(2,3-dihydro-1H-inden-5-yl)butan-1-amine interacts with biological targets. Studies employing quantum mechanical calculations have elucidated the electronic distribution across the indene ring system, providing insights into its potential binding affinities with enzymes and receptors. These computational insights have been complemented by experimental investigations, which have demonstrated the compound's ability to modulate certain biochemical pathways.

In particular, research has highlighted the potential of 3-(2,3-dihydro-1H-inden-5-yl)butan-1-amine as a precursor in the synthesis of molecules targeting neurological disorders. The indene scaffold is known for its ability to cross the blood-brain barrier, a critical property for central nervous system (CNS) drug development. Initial pharmacological screening assays have suggested that derivatives of this compound may exhibit properties relevant to neuroprotection and cognitive enhancement. These findings are particularly exciting given the growing demand for treatments that address age-related neurodegenerative conditions.

The synthesis of 3-(2,3-dihydro-1H-inden-5-yl)butan-1-amine itself presents an intriguing challenge due to its complex architecture. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent methodologies employing transition metal-catalyzed reactions have streamlined some aspects of its preparation, making it more accessible for large-scale applications. These advances in synthetic chemistry have not only facilitated laboratory-scale investigations but also hold promise for future industrial production.

From a regulatory perspective, 3-(2,3-dihydro-1H-inden-5-yl)butan-1-amine (CAS No: 1225848-73-6) is subject to standard chemical safety protocols. While it is not classified as a hazardous or controlled substance under current international regulations, proper handling procedures must be followed to ensure workplace safety. This includes adequate ventilation, personal protective equipment (PPE), and adherence to good laboratory practices (GLP). These measures are essential not only for protecting researchers but also for maintaining compliance with chemical safety standards.

The compound's potential extends beyond pharmaceutical applications; it has shown promise in materials science as well. The unique electronic properties of the indene ring can be exploited in the development of organic semiconductors and light-emitting diodes (OLEDs). Researchers are exploring how modifications to 3-(2,3-dihydro-1H-inden-5-yl)butan-1-amine can enhance its performance in these applications. Such interdisciplinary approaches underscore the versatility of this molecule and highlight its broader scientific significance.

Future research directions for 3-(2,3-dihydro-1H-inden-5-yb-butan-l-am ine) (CAS No: 1225848 73 6) include exploring its role in green chemistry initiatives. The development of sustainable synthetic routes that minimize waste and reduce energy consumption is a priority in modern chemical research. Additionally, investigating its environmental impact will be crucial to ensure that its use does not contribute negatively to ecological systems. These efforts align with global trends toward more sustainable practices in all scientific disciplines.

In conclusion, 3(2 3 dihydro l H inden 5 yl )butan 1 am ine stands as a remarkable example of how structural complexity can yield compounds with diverse potential applications. Its significance in pharmaceutical research is evident from its role as a scaffold for drug discovery efforts targeting neurological disorders. Furthermore，its utility extends into materials science，underscoring its interdisciplinary appeal。As our understanding of this compound grows，so too does its potential to contribute to advancements across multiple scientific fields。The continued exploration of CAS No: 1225848 73 6 promises to yield further insights into its capabilities and applications，making it a cornerstone of modern chemical innovation。